Cas no 2229147-26-4 (2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229147-26-4
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 6280734
• PubChem ID: 165834600
• Update Time: 2025-05-24

2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid
• EN300-1820174
• 2229147-26-4

• Inchi： 1S/C9H10N2O2/c1-5-3-11-8(4-10-5)6-2-7(6)9(12)13/h3-4,6-7H,2H2,1H3,(H,12,13)
• InChI Key： JJYHPVMBDFBUNI-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=NC(C)=CN=1)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid

Introduction to 2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2229147-26-4)

2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229147-26-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyrazine derivatives, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of a cyclopropane moiety and a carboxylic acid functional group further enhances its structural complexity and potential biological activity. The 5-methylpyrazin-2-yl substituent introduces additional functional diversity, making this molecule a promising candidate for various applications in medicinal chemistry and drug discovery.

The structural features of 2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid make it an intriguing subject for synthetic chemists and biologists alike. The cyclopropane ring is known for its strain, which can be exploited to influence the reactivity and binding properties of the molecule. This strain can lead to unique interactions with biological targets, potentially enhancing efficacy or selectivity in drug design. The pyrazine ring, on the other hand, is a well-documented pharmacophore found in numerous bioactive compounds, including antiviral, anticancer, and anti-inflammatory agents.

In recent years, there has been a growing interest in developing novel scaffolds based on pyrazine derivatives due to their favorable pharmacokinetic properties and ease of functionalization. The combination of a cyclopropane ring with a pyrazine core in 2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid presents an opportunity to explore new chemical space for drug development. This compound has been studied in the context of inhibiting specific enzymes and receptors involved in metabolic disorders and inflammatory diseases. Preliminary studies suggest that derivatives of this compound may exhibit promising activity in modulating pathways relevant to diabetes and cardiovascular diseases.

The synthesis of 2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the introduction of the cyclopropane unit via ring-closing metathesis or cyclopropanation reactions, followed by functionalization at the pyrazine ring. Advances in catalytic systems have enabled more efficient and sustainable methods for constructing complex molecular architectures, which is particularly important for large-scale production.

One of the key challenges in working with this compound is its stability under various conditions. The strained cyclopropane ring can be sensitive to heat and light, necessitating careful handling and storage protocols. However, recent advancements in protective group strategies have improved the stability of such compounds during synthetic transformations. These improvements have opened up new possibilities for exploring the chemical space around this scaffold, allowing researchers to design more diverse libraries of derivatives for screening.

The biological activity of 2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid has been investigated through both computational modeling and experimental assays. Computational studies have predicted potential binding modes of this compound with target proteins, providing insights into its mechanism of action. Experimental validation through enzyme inhibition assays and cell-based assays has confirmed these predictions, demonstrating its potential as a lead compound for further development.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique structural features of 2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid make it a suitable candidate for designing novel polymers and coatings with enhanced mechanical properties or specific functionalities. For instance, its ability to undergo cross-linking reactions could be exploited to develop high-performance adhesives or sealants.

The future direction of research on 2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid includes expanding its chemical toolbox through innovative synthetic methodologies. Researchers are exploring novel catalytic systems that can facilitate the introduction of additional functional groups or modify existing ones with greater precision. These efforts aim to generate libraries of derivatives with tailored properties for specific applications.

Another area of focus is the exploration of 2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid in combination therapies. By pairing this compound with other bioactive molecules, researchers hope to achieve synergistic effects that could improve therapeutic outcomes. Preclinical studies are underway to evaluate its potential as part of combination regimens for treating complex diseases such as cancer and neurodegenerative disorders.

The development of 2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid also underscores the importance of green chemistry principles in modern drug discovery. Efforts are being made to minimize waste generation and reduce hazardous solvent use during synthesis. These initiatives align with global trends toward sustainable chemistry practices, ensuring that future advancements are environmentally responsible.

In conclusion,2-(5-methylpyrazin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2229147-26-4) represents a fascinating molecule with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation across multiple disciplines, from drug design to advanced materials development. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in addressing some of today's most pressing scientific challenges.